Cas no 90279-63-3 (Propanedinitrile, (1-ethoxytridecylidene)-)

Propanedinitrile, (1-ethoxytridecylidene)- structure
90279-63-3 structure
Product Name:Propanedinitrile, (1-ethoxytridecylidene)-
CAS No:90279-63-3
MF:C18H30N2O
MW:290.443604946136
CID:790291
PubChem ID:13502337
Update Time:2025-04-19

Propanedinitrile, (1-ethoxytridecylidene)- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, (1-ethoxytridecylidene)-
    • 2-(1-ethoxytridecylidene)propanedinitrile
    • SCHEMBL11107014
    • (1-Ethoxytridecylidene)propanedinitrile
    • 90279-63-3
    • DTXSID40542378
    • Inchi: 1S/C18H30N2O/c1-3-5-6-7-8-9-10-11-12-13-14-18(21-4-2)17(15-19)16-20/h3-14H2,1-2H3
    • InChI Key: LGVGOYABKJAEHG-UHFFFAOYSA-N
    • SMILES: O(CC)/C(=C(/C#N)\C#N)/CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 290.235813585g/mol
  • Monoisotopic Mass: 290.235813585g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 13
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 56.8Ų

Propanedinitrile, (1-ethoxytridecylidene)- Related Literature

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd